Cas no 121-21-1 (Pyrethrin 1)

Pyrethrin 1 is a natural insecticidal compound derived from the flowers of Chrysanthemum cinerariifolium. It belongs to the pyrethrin class of esters and exhibits rapid knockdown activity against a broad spectrum of insects. Its mechanism of action involves disrupting the nervous system by binding to sodium channels, leading to paralysis. Pyrethrin 1 is highly biodegradable and photolabile, minimizing environmental persistence. It is favored for organic farming and household pest control due to its low mammalian toxicity and compatibility with integrated pest management (IPM) systems. The compound is often formulated with synergists like piperonyl butoxide to enhance efficacy while maintaining selectivity.
Pyrethrin 1 structure
Pyrethrin 1 structure
Product Name:Pyrethrin 1
CAS No:121-21-1
MF:C21H28O3
MW:328.445226669312
CID:151535
PubChem ID:5281045
Update Time:2025-07-15

Pyrethrin 1 Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,(1S)-2-methyl-4-oxo-3-(2Z)-2,4-pentadien-1-yl-2-cyclopenten-1-yl ester,(1R,3R)-
    • Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,(1S)-2-methyl-4-oxo-3-(2Z)-2,4-pentadien-1-yl-2-cyclopen
    • Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,(1S)-2-methyl-4-oxo-3-(2Z...
    • PYRETHRIN
    • (1S)-2-methyl-4-oxo-3-(2Z)-2,4-pentadien-1-yl-2-cyclopenten-1-yl (1R,3R)-2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropanecarboxylate
    • (Z)-(S)-2-methyl-4-oxo-3-(penta-2,4-dienyl)cyclopent-2-enyl (+)-trans-chrysanthemate
    • (Z)-(S)-2-methyl-4-oxo-3-(penta-2,4-dienyl)cyclopent-2-enyl (1R)-trans-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
    • (Z)-(S)-2-methyl-4-oxo-3-(penta-2,4-dienyl)cyclopent-2-enyl (1R,3R)-2,2
    • dehydroleucodine
    • piretrina1
    • pyrethrini
    • PYRETHRIN 1
    • pyrethrinei
    • Pyrethrin Ⅰ
    • pyrethrins I
    • piretrina1(portuguese)
    • pyrethrins(pyrethrini)
    • Pyrethrin I, 100 μg
    • μL in cyclohexane
    • openyl)cyclopropanecarboxylate
    • Pyrethrin I, 100 μg /μL in cyclohexane
    • Pyrethrolone, chrysanthemum monocarboxylic acid ester
    • EPA Pesticide Chemical Code 069001
    • Cyclopropaneacrylic acid, 2,2-dimethyl-3-(2-methylpropenyl)-, ester with 4-hydroxy-3-methyl-2-(2,4-pentadienyl)-2-cyclopenten-1-one
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (1S)-2-methyl-4-oxo-3-(2Z)-2,4-pentadienyl-2-cyclopenten-1-yl ester, (1R,3R)-
    • UNII-T018I9EQOL
    • PYRETHRIN I [MI]
    • Q7263468
    • HSDB 6302
    • PYRETHRIN I [ISO]
    • Pyrethrin I [BSI:ISO]
    • Piretrina 1
    • DTXSID4034499
    • 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylic acid 2-methyl-4-oxo-3-(2,4-pentadienyl)-2-cycloenten-1-yl ester
    • Chrysanthemum monocarboxylic acid pyrethrolone ester
    • [(1S)-2-methyl-4-oxo-3-[(2Z)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
    • D08452
    • 2-Methyl-4-oxo-3-(penta-2,4-dienyl)cyclopent-2-enyl (1R-(1alpha(S*(Z)),3beta))-chrysanthemate
    • SCHEMBL26537
    • Pyrethrine I
    • Piretrina 1 [Portuguese]
    • 2-Methyl-4-oxo-3-(2,4-pentadienyl)-2-cyclopenten-2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropane carboxylate
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, 2-methyl-4-oxo-3-(2,4-pentadienyl)-2-cyclopenten-1-yl ester, (1theta-(1alpha(S(Z)),3beta))-
    • C07594
    • [(1S)-2-methyl-4-oxo-3-[(2Z)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
    • 1ST20457
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, 2-methyl-4-oxo-3-(2,4-pentadienyl)-2-cyclopenten-1-yl ester, (1R-(1alpha(S*(Z)),3beta))-
    • (Z)-(S)-2-METHYL-4-OXO-3-(PENTA-2,4-DIENYL)CYCLOPENT-2-ENYL (1R,3R)-2,2-DIMETHYL-3-(2-METHYLPROP-1-ENYL)CYCLOPROPANECARBOXYLATE
    • Pyrethrine I [ISO-French]
    • BRN 2004306
    • (+)-Pyrethronyl (+)-trans-chrysanthemate
    • Bubil (TN)
    • 121-21-1
    • 3-09-00-00215 (Beilstein Handbook Reference)
    • EINECS 204-455-8
    • (1S)-2-METHYL-4-OXO-3-(2Z)-2,4-PENTADIENYLCYCLOPENTEN-1-YL (1R,3R)-2,2-DIMETHYL-3-(2-METHYL-1-PROPENYL)CYCLOPROPANECARBOXYLATE
    • (1S)-2-methyl-4-oxo-3-[(2Z)-penta-2,4-dien-1-yl]cyclopent-2-en-1-yl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
    • PYRETHRIN I [WHO-DD]
    • Pyrethrin 1 100 microg/mL in Cyclohexane
    • PYRETHRIN I [HSDB]
    • CHEBI:27815
    • PYRETHRIN I
    • Caswell No. 715
    • T018I9EQOL
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methylpropenyl)-, ester with 4-hydroxy-3-methyl-2-(2,4-pentadienyl)-2-cyclopenten-1-one
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, 2-methyl-4-oxo-3-(2,4-pentadienyl)-2-cyclopenten-1-yl ester, [1R-[1.alpha.[S*(Z)],3.beta.]]-
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, 2-methyl-4-oxo-3-(2,4-pentadienyl)-2-cyclopenten-1-yl ester
    • Piretrina 1 (Portuguese)
    • (1S)-2-methyl-4-oxo-3-[(2E)-penta-2,4-dien-1-yl]cyclopent-2-en-1-yl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
    • ROVGZAWFACYCSP-VUMXUWRFSA-N
    • ((1S)-2-methyl-4-oxo-3-((2Z)-penta-2,4-dienyl)cyclopent-2-en-1-yl) (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
    • (1S)-2-methyl-4-oxo-3-((2E)-penta-2,4-dien-1-yl)cyclopent-2-en-1-yl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
    • Pesticide Code: 069008
    • (1S)-2-Methyl-4-oxo-3-[(2Z)-penta-2,4-dien-1-yl]cyclopent-2-en-1-yl (1R,3S)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylic acid
    • (1R.3R)-2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylic acid (1S)-2-methyl-4-oxo-3-(2Z)-(2,4-pentadienyl)-2-cycloenten-1-yl ester
    • (1S)-2-Methyl-4-oxo-3-((2Z)-2,4-pentadienyl)-2-cyclopenten-1-yl 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate, (1R,3R)-
    • Pyrethrine I (ISO-French)
    • (1S)-2-Methyl-4-oxo-3-[(2Z)-2,4-pentadienyl]-2-cyclopenten-1-yl 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate, (1R,3R)-
    • Bubil
    • (1S)-2-Methyl-4-oxo-3-((2Z)-penta-2,4-dien-1-yl)cyclopent-2-en-1-yl (1R,3S)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylic acid
    • Chrysanthemummonocarboxylic acid pyrethrolone ester
    • DTXCID2014499
    • (1S)-2-methyl-4-oxo-3-((2Z)-penta-2,4-dien-1-yl)cyclopent-2-en-1-yl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
    • Pyrethrin I (PI)
    • RCRA waste number P008
    • Pyrethrin 1
    • MDL： MFCD00870483
    • Inchi： 1S/C21H28O3/c1-7-8-9-10-15-14(4)18(12-17(15)22)24-20(23)19-16(11-13(2)3)21(19,5)6/h7-9,11,16,18-19H,1,10,12H2,2-6H3/b9-8-/t16-,18+,19+/m1/s1
    • InChI Key： ROVGZAWFACYCSP-VUMXUWRFSA-N
    • SMILES： O([C@@H]1C(C)=C(C/C=C\C=C)C(C1)=O)C([C@@H]1[C@@H](/C=C(\C)/C)C1(C)C)=O

Computed Properties

  • Exact Mass: 328.20400
  • Monoisotopic Mass: 328.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 642
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.5192
  • Boiling Point: bp0.0005 146-150°
  • Refractive Index: nD20 1.5242
  • PSA: 43.37000
  • LogP: 4.55820
  • Specific Rotation: D20 -14° (isooctane)

Pyrethrin 1 Security Information

  • Hazardous Material transportation number：UN 2902
  • Hazard Category Code： 20/21/22-50/53
  • Safety Instruction： 13-60-61
  • Hazardous Material Identification： Xn N
  • Safety Term：6.1(b)
  • Packing Group：III
  • Risk Phrases：R20/21/22
  • HazardClass：6.1(b)
  • PackingGroup：III

Pyrethrin 1 Customs Data

  • HS CODE：2918300011
  • Customs Data：

    China Customs Code:

    2918300011

Pyrethrin 1 Pricemore >>

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